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Compound of Interest

Compound Name: Diisopropyl chlorophosphate

Cat. No.: B043684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl chlorophosphate (DICP) is a key organophosphorus compound utilized primarily

as a phosphorylating agent in organic synthesis. Its reactivity and the facility with which it

introduces a diisopropyl phosphate moiety are crucial in the synthesis of various biologically

active molecules and pharmaceutical intermediates. A thorough understanding of its solubility

in different organic solvents is paramount for optimizing reaction conditions, developing

purification strategies, and ensuring safe handling. This technical guide provides a

comprehensive overview of the solubility of diisopropyl chlorophosphate, methodologies for

its experimental determination, and relevant reaction pathways.

Physicochemical Properties of Diisopropyl
Chlorophosphate
A summary of the key physical and chemical properties of diisopropyl chlorophosphate is

presented below.
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Property Value Reference

CAS Number 2574-25-6 [1][2]

Molecular Formula C6H14ClO3P [1][2]

Molecular Weight 200.60 g/mol [1]

Appearance
Clear, colorless to yellowish

liquid
[3]

Boiling Point 49-53 °C at ~0.1 mmHg [2]

Density ~1.135 g/cm³ (predicted) [3]

Refractive Index n20/D 1.417 [2]

Stability
Moisture sensitive,

Hygroscopic
[2][3]

Solubility of Diisopropyl Chlorophosphate in
Organic Solvents
Quantitative solubility data for diisopropyl chlorophosphate in a wide range of organic

solvents is not extensively reported in publicly available literature. However, based on its

chemical structure and available qualitative descriptions, its general solubility behavior can be

characterized. Diisopropyl chlorophosphate is a polar molecule, and its solubility is governed

by the principle of "like dissolves like". It is generally soluble in polar aprotic and some polar

protic organic solvents.
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Solvent Qualitative Solubility Reference

Alcohols (e.g., Methanol,

Ethanol, Isopropanol)
Soluble [3]

Ethers (e.g., Diethyl Ether,

Tetrahydrofuran)
Soluble [3]

Chloroform Slightly Soluble [4]

Ethyl Acetate Slightly Soluble [4]

Water Insoluble [3]

It is important to note that the term "soluble" is qualitative. For precise applications,

experimental determination of solubility is highly recommended.

Experimental Protocol for Determining Solubility
The following is a generalized experimental protocol for determining the solubility of a liquid

solute like diisopropyl chlorophosphate in an organic solvent. This method is based on the

principle of preparing a saturated solution and then determining the concentration of the solute.

Materials:

Diisopropyl chlorophosphate

Selected organic solvent (e.g., acetone, dichloromethane, toluene)

Analytical balance

Volumetric flasks and pipettes

Thermostatically controlled shaker or water bath

Gas chromatograph with a suitable detector (e.g., flame ionization detector - FID or a

phosphorus-specific detector) or a high-performance liquid chromatograph (HPLC)

Syringes and filters (0.45 µm)
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Procedure:

Preparation of a Saturated Solution:

Add an excess amount of diisopropyl chlorophosphate to a known volume of the

chosen organic solvent in a sealed vial or flask.

Place the sealed container in a thermostatically controlled shaker or water bath set to the

desired temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached and a saturated solution is formed.

Sample Collection and Preparation:

After the equilibration period, cease agitation and allow any undissolved diisopropyl
chlorophosphate to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a syringe.

Immediately filter the collected supernatant through a 0.45 µm syringe filter to remove any

suspended micro-droplets of the undissolved solute.

Accurately dilute the filtered, saturated solution with the same organic solvent to a

concentration that falls within the linear range of the analytical instrument.

Quantitative Analysis:

Prepare a series of standard solutions of diisopropyl chlorophosphate of known

concentrations in the same organic solvent.

Analyze the standard solutions and the diluted sample solution using a calibrated GC or

HPLC method.

Construct a calibration curve by plotting the instrument response (e.g., peak area) against

the concentration of the standard solutions.
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Determine the concentration of diisopropyl chlorophosphate in the diluted sample by

interpolating its instrument response on the calibration curve.

Calculation of Solubility:

Calculate the concentration of diisopropyl chlorophosphate in the original saturated

solution by multiplying the concentration of the diluted sample by the dilution factor.

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

Synthesis and Reactivity of Diisopropyl
Chlorophosphate
Diisopropyl chlorophosphate is a versatile phosphorylating agent. Its synthesis and a typical

phosphorylation reaction are outlined below.

Synthesis of Diisopropyl Chlorophosphate
A common method for the synthesis of dialkyl chlorophosphates is the Atherton-Todd reaction.

[5] While a specific detailed protocol for diisopropyl chlorophosphate synthesis via this exact

named reaction is not readily available, a general representation of its synthesis involves the

reaction of diisopropyl phosphite with a chlorinating agent in the presence of a base. A related

synthesis of chlorodiisopropylphosphine involves the reaction of phosphorus trichloride with

isopropylmagnesium chloride.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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